Cas no 125298-63-7 (4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 125298-63-7
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5761328
• PubChem ID: 1281690
• Update Time: 2025-05-26

4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• AKOS002232709
• 125298-63-7
• STK830455
• Oprea1_422214
• 4-{[(E)-(2,4-dimethoxyphenyl)methylidene]amino}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• (E)-4-((2,4-dimethoxybenzylidene)amino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
• 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• 4-[(2,4-dimethoxyphenyl)methylideneamino]-1,5-dimethyl-2-phenylpyrazol-3-one
• CHEMBL2088277
• F0081-0126
• (E)-4-((2,4-dimethoxybenzylidene)amino)-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 4-[[(2,4-dimethoxyphenyl)methylene]amino]-1,2-dihydro-1,5-dimethyl-2-phenyl-

• Inchi： 1S/C20H21N3O3/c1-14-19(20(24)23(22(14)2)16-8-6-5-7-9-16)21-13-15-10-11-17(25-3)12-18(15)26-4/h5-13H,1-4H3/b21-13+
• InChI Key： VPLHVFLEDWSSFK-FYJGNVAPSA-N
• SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)/N=C/C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 493.3±55.0 °C(Predicted)
• pka: 8.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 125298-63-7): A Comprehensive Overview

4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 125298-63-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic effects.

The chemical structure of 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one features a pyrazolone core with a substituted phenyl ring and a methoxyphenylmethylidene moiety. The presence of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential as an anti-inflammatory agent and its ability to modulate key signaling pathways involved in inflammation and pain.

In the context of medicinal chemistry, the development of novel compounds with improved efficacy and reduced side effects is a continuous pursuit. 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one has been extensively studied for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This inhibition is selective for COX-2 over COX-1, making it a potentially safer alternative to non-selective NSAIDs that can cause gastrointestinal side effects.

Beyond its anti-inflammatory properties, 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one has also been investigated for its analgesic effects. Studies conducted in animal models have demonstrated that this compound effectively reduces nociceptive responses to thermal and chemical stimuli. The mechanism underlying its analgesic activity is thought to involve the modulation of peripheral and central pain pathways, including the inhibition of pro-inflammatory cytokines and the activation of opioid receptors.

The pharmacokinetic profile of 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one is another critical aspect of its evaluation as a potential therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in in vitro and in vivo assays, further supporting its safety profile.

In the realm of clinical research, early-phase clinical trials have begun to evaluate the safety and efficacy of 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at various dose levels and shows promising anti-inflammatory and analgesic effects in patients with chronic pain conditions such as osteoarthritis and rheumatoid arthritis. These findings have paved the way for further clinical investigation and potential commercialization.

The synthesis of 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one involves a series of well-established chemical reactions. The key steps include the formation of the pyrazolone core through condensation reactions followed by functional group modifications to introduce the desired substituents. The synthetic route is scalable and can be adapted for large-scale production if required for clinical trials or commercial use.

In conclusion, 4-[(E)-[(2,4-dimethoxyphenyl)methylidene]amino]-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one (CAS No. 125298-63-7) represents a promising compound with significant potential in the treatment of inflammatory and pain-related conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.